JNJ-20788560

• CAS: 825649-28-3
• Molecular Formula: C25H28N2O2
• Molecular Weight: 388.5 g/mol
• InChI: InChI=1S/C25H28N2O2/c1-3-27(4-2)25(28)16-9-12-21-23(15-16)29-22-8-6-5-7-20(22)24(21)17-13-18-10-11-19(14-17)26-18/h5-9,12,15,18-19,26H,3-4,10-11,13-14H2,1-2H3/t18-,19+
• InChIKey: MISSUZBVOCUXTG-KDURUIRLSA-N

JNJ-20788560: Selective Delta Opioid Receptor Agonist

JNJ-20788560 [9-(8-azabicyclo[3.2.1]oct-3-ylidene)-9H-xanthene-3-carboxylic acid diethylamide] is a synthetic, non-peptide, orally bioavailable delta opioid receptor (DOR) agonist developed by Johnson & Johnson Pharmaceutical Research & Development [1]. It belongs to the xanthene-azabicyclo structural class and exhibits low nanomolar affinity for DOR (Ki = 2.0 nM in rat brain cortex) with high selectivity over both mu opioid receptors (MOR, ~596-fold) and kappa opioid receptors (KOR, ~500-fold) [1]. The compound was specifically optimized as an antihyperalgesic agent targeting inflammatory pain states while aiming to circumvent the classical mu-opioid side-effect liabilities of respiratory depression, gastrointestinal inhibition, tolerance, and physical dependence [1].

High DOR/MOR selectivity for unambiguous receptor attribution studies

Oral dosing supports inflammatory pain model research without MOR side-effect confounds

Respiratory and GI endpoint monitoring with reported dissociation from mu-opioid class effects

• [1] Codd EE, Carson JR, Colburn RW, Stone DJ, Van Besien CR, Zhang SP, Wade PR, Gallantine EL, Meert TF, Molino L, Pullan S, Razler CM, Dax SL, Flores CM. JNJ-20788560 [9-(8-azabicyclo[3.2.1]oct-3-ylidene)-9H-xanthene-3-carboxylic acid diethylamide], a selective delta opioid receptor agonist, is a potent and efficacious antihyperalgesic agent that does not produce respiratory depression, pharmacologic tolerance, or physical dependence. J Pharmacol Exp Ther. 2009 Apr;329(1):241-51. View Source

Why Replacing JNJ-20788560 Undermines Reproducibility

Delta opioid receptor agonists are not a monolithic class. JNJ-20788560 exhibits a specific combination of DOR affinity, subtype selectivity, and in vivo safety characteristics that are not replicated by other DOR agonists or by mu-opioid standards [1]. Its closest structural congener from the same discovery program, JNJ-39204880, carries only ~122-fold selectivity over MOR compared to ~596-fold for JNJ-20788560 [2]. Prototypical delta agonists such as SNC-80 exhibit different DOR/MOR selectivity windows (~85–900-fold range across the class), and SNC-80 has been associated with convulsant liabilities that are not observed with JNJ-20788560 [1]. Mu-opioid comparators such as morphine produce profound respiratory depression, robust gastrointestinal motility suppression, and clear physical dependence—effects from which JNJ-20788560 is demonstrably dissociated [1]. Even within the J&J delta agonist series, JNJ-39204880 requires higher plasma concentrations (9 µM vs. 1 µM) and higher oral doses (ED50 35 vs. 13.5 mg/kg) to achieve equivalent antihyperalgesic efficacy, reflecting fundamental pharmacokinetic-pharmacodynamic differences that preclude simple interchange [2].

Structural Analog (JNJ-39204880)

Narrower DOR/MOR selectivity and higher oral dose requirements may shift model-response interpretation relative to JNJ-20788560.

Prototypical DOR Agonist (SNC-80)

Convulsant liability reported for SNC-80 is not observed with JNJ-20788560, limiting direct interchangeability in safety endpoint studies.

Mu-Opioid Comparator (Morphine)

Respiratory depression and physical dependence endpoints differ categorically, precluding function-based substitution in pain research models.

• [1] Codd EE, Carson JR, Colburn RW, Stone DJ, Van Besien CR, Zhang SP, Wade PR, Gallantine EL, Meert TF, Molino L, Pullan S, Razler CM, Dax SL, Flores CM. JNJ-20788560 [9-(8-azabicyclo[3.2.1]oct-3-ylidene)-9H-xanthene-3-carboxylic acid diethylamide], a selective delta opioid receptor agonist, is a potent and efficacious antihyperalgesic agent that does not produce respiratory depression, pharmacologic tolerance, or physical dependence. J Pharmacol Exp Ther. 2009 Apr;329(1):241-51. View Source
• [2] Codd EE, Carson JR, Colburn RW, Dax SL, Desai-Krieger D, Martinez RP, McKown LA, Neilson LA, Pitis PM, Stahle PL, Stone DJ, Zhang SP, Flores CM. Ex vivo delta opioid receptor autoradiography: CNS receptor occupancy of two novel compounds over their antihyperalgesic dose range. Pharmacol Biochem Behav. 2010 Aug;96(2):130-5. View Source

JNJ-20788560: Quantitative Head-to-Head Evidence

DOR Affinity and MOR Selectivity

In a direct head-to-head comparison conducted within the same laboratory, JNJ-20788560 exhibited a Ki of 2.0 nM at DOR (rat brain cortex binding assay) with 596-fold selectivity for DOR over MOR, whereas its structural analog JNJ-39204880 showed a Ki of 1.7 nM but only 122-fold DOR/MOR selectivity [1]. Although JNJ-39204880 displayed marginally higher absolute DOR affinity, JNJ-20788560 achieves a nearly 5-fold larger selectivity window, which is critical for minimizing MOR-mediated on-target side effects [1].

DOR/MOR Selectivity

Head-to-head

596-fold vs 122-fold selectivity over MOR

Reported wider selectivity window supports DOR attribution studies

Rat brain cortex radioligand binding; Ki (DOR) 2.0 nM vs 1.7 nM

Evidence Dimension	DOR binding affinity (Ki) and DOR/MOR selectivity ratio
Target Compound Data	Ki (DOR) = 2.0 nM; DOR/MOR selectivity = 596-fold
Comparator Or Baseline	JNJ-39204880: Ki (DOR) = 1.7 nM; DOR/MOR selectivity = 122-fold
Quantified Difference	JNJ-20788560 DOR/MOR selectivity is 4.9× greater (596-fold vs. 122-fold); DOR affinity difference is 0.85× (2.0 vs. 1.7 nM)
Conditions	Rat brain cortex radioligand binding assay; DOR labeled with [³H]naltrindole; MOR labeled with [³H]DAMGO

Why This Matters

A wider DOR/MOR selectivity window directly impacts the safety margin in vivo by reducing MOR-driven respiratory depression and dependence liability, making JNJ-20788560 the preferred DOR tool compound when MOR-sparing pharmacology is critical.

• [1] Codd EE, Carson JR, Colburn RW, Dax SL, Desai-Krieger D, Martinez RP, McKown LA, Neilson LA, Pitis PM, Stahle PL, Stone DJ, Zhang SP, Flores CM. Ex vivo delta opioid receptor autoradiography: CNS receptor occupancy of two novel compounds over their antihyperalgesic dose range. Pharmacol Biochem Behav. 2010 Aug;96(2):130-5. View Source

Oral Antihyperalgesic Potency in Inflammatory Pain

In the rat Complete Freund's Adjuvant (CFA) model of inflammatory thermal hyperalgesia, JNJ-20788560 demonstrated an oral ED50 of 13.5 mg/kg, whereas JNJ-39204880 required an ED50 of 35 mg/kg p.o. to achieve comparable antihyperalgesic effect [1]. At these ED50 doses, JNJ-20788560 achieved a plasma concentration of only 1 µM, compared with 9 µM for JNJ-39204880, indicating that JNJ-20788560 elicits equivalent therapeutic response at 2.6-fold lower oral dose and 9-fold lower systemic exposure [1].

Oral Antihyperalgesic ED50

Head-to-head

13.5 mg/kg (JNJ-20788560) vs 35 mg/kg (JNJ-39204880); plasma 1 µM vs 9 µM

Lower oral dose and systemic exposure reported for equivalent model-response

CFA thermal hyperalgesia model; radiant heat paw-withdrawal

Evidence Dimension	Oral antihyperalgesic potency (ED50) in CFA-induced thermal hyperalgesia and corresponding plasma concentration
Target Compound Data	ED50 = 13.5 mg/kg p.o.; plasma concentration at ED50 = 1 µM
Comparator Or Baseline	JNJ-39204880: ED50 = 35 mg/kg p.o.; plasma concentration at ED50 = 9 µM
Quantified Difference	2.6-fold lower oral ED50 (13.5 vs. 35 mg/kg); 9-fold lower plasma exposure at ED50 (1 vs. 9 µM)
Conditions	Rat Complete Freund's Adjuvant (CFA) model of thermal hyperalgesia; radiant heat paw-withdrawal test; oral administration

Why This Matters

Greater in vivo potency at lower systemic exposure translates to a wider therapeutic index and reduced compound consumption in chronic dosing studies, directly affecting procurement volume planning and experimental cost efficiency.

• [1] Codd EE, Carson JR, Colburn RW, Dax SL, Desai-Krieger D, Martinez RP, McKown LA, Neilson LA, Pitis PM, Stahle PL, Stone DJ, Zhang SP, Flores CM. Ex vivo delta opioid receptor autoradiography: CNS receptor occupancy of two novel compounds over their antihyperalgesic dose range. Pharmacol Biochem Behav. 2010 Aug;96(2):130-5. View Source

Absence of Respiratory Depression vs. Morphine

In a direct within-study comparison using arterial blood gas analysis, morphine produced significant respiratory depression, whereas JNJ-20788560, administered at pharmacologically active oral doses, did not alter blood gas parameters indicative of hypoventilation [1]. This finding was confirmed across the antihyperalgesic dose range of JNJ-20788560, representing a categorical dissociation from the mu-opioid agonist class [1].

Respiratory Depression

Head-to-head

Absent (JNJ-20788560) vs Present (morphine)

Categorical dissociation from mu-opioid class reported in blood gas endpoints

Rat arterial blood gas; pharmacologically active oral doses

Evidence Dimension	Respiratory depression (blood gas analysis: pCO₂, pO₂, pH)
Target Compound Data	No significant alteration in blood gas parameters at antihyperalgesic doses
Comparator Or Baseline	Morphine: significant respiratory depression (elevated pCO₂, decreased pO₂) at analgesic doses
Quantified Difference	Qualitative categorical difference: presence (morphine) vs. absence (JNJ-20788560) of respiratory depression at pharmacologically active doses
Conditions	Rat arterial blood gas analysis following oral administration of JNJ-20788560 at antihyperalgesic doses; morphine used as positive mu-opioid comparator

Why This Matters

Absence of respiratory depression is the single most clinically relevant differentiator from mu-opioid analgesics and makes JNJ-20788560 essential for studies where respiratory safety is a primary endpoint or exclusion criterion.

• [1] Codd EE, Carson JR, Colburn RW, Stone DJ, Van Besien CR, Zhang SP, Wade PR, Gallantine EL, Meert TF, Molino L, Pullan S, Razler CM, Dax SL, Flores CM. JNJ-20788560 [9-(8-azabicyclo[3.2.1]oct-3-ylidene)-9H-xanthene-3-carboxylic acid diethylamide], a selective delta opioid receptor agonist, is a potent and efficacious antihyperalgesic agent that does not produce respiratory depression, pharmacologic tolerance, or physical dependence. J Pharmacol Exp Ther. 2009 Apr;329(1):241-51. View Source

Gastrointestinal Motility: Minimal Inhibition vs. Morphine

In a gastrointestinal charcoal meal transit assay, morphine reduced GI motility at all doses tested and achieved near-complete suppression of transit at the highest dose evaluated. By contrast, JNJ-20788560 did not retard GI transit at the lowest dose tested and reached only an 11% reduction at the highest dose administered [1]. Additionally, unlike ibuprofen—which produced measurable GI erosion in the same study—JNJ-20788560 did not cause any gastrointestinal mucosal damage [1].

GI Motility Inhibition

Head-to-head

Max 11% reduction vs near-complete suppression (morphine); no GI erosion

Minimal GI transit effect reported, distinct from morphine and ibuprofen

Charcoal meal transit assay; gastric erosion assessment

Evidence Dimension	Gastrointestinal motility (charcoal meal transit) and GI mucosal erosion
Target Compound Data	No transit retardation at low dose; maximum 11% reduction at highest dose; no GI erosion observed
Comparator Or Baseline	Morphine: reduced GI motility at all doses; near-complete suppression (approaching 100%) at highest dose; Ibuprofen: produced GI mucosal erosion
Quantified Difference	At highest dose: 11% transit reduction (JNJ-20788560) vs. near-100% suppression (morphine); GI erosion: absent (JNJ-20788560) vs. present (ibuprofen)
Conditions	Rat gastrointestinal charcoal meal transit assay; oral administration; gastric mucosal erosion assessment post-ibuprofen comparator

Why This Matters

Near-absence of GI motility inhibition differentiates JNJ-20788560 from both mu-opioid analgesics (constipation liability) and NSAIDs (GI erosion), positioning it as a critical tool for pain research models where GI integrity must be preserved.

• [1] Codd EE, Carson JR, Colburn RW, Stone DJ, Van Besien CR, Zhang SP, Wade PR, Gallantine EL, Meert TF, Molino L, Pullan S, Razler CM, Dax SL, Flores CM. JNJ-20788560 [9-(8-azabicyclo[3.2.1]oct-3-ylidene)-9H-xanthene-3-carboxylic acid diethylamide], a selective delta opioid receptor agonist, is a potent and efficacious antihyperalgesic agent that does not produce respiratory depression, pharmacologic tolerance, or physical dependence. J Pharmacol Exp Ther. 2009 Apr;329(1):241-51. View Source

Absence of Physical Dependence vs. Morphine

Following repeated administration over multiple days, JNJ-20788560 produced no withdrawal signs upon challenge with mu-opioid (naloxone) or delta-opioid (naltrindole) antagonists, whereas morphine-treated animals exhibited robust antagonist-precipitated withdrawal behaviors under identical conditions [1]. This finding is further reinforced by independent primate self-administration data in which JNJ-20788560 failed to maintain self-administration behavior in alfentanil-trained rhesus monkeys [1].

Physical Dependence

Head-to-head

No withdrawal signs vs robust withdrawal (morphine); no self-administration

Reported lack of dependence liability vs mu-opioid comparator

Naloxone/naltrindole challenge; primate alfentanil-trained model

Evidence Dimension	Antagonist-precipitated withdrawal signs and self-administration behavior
Target Compound Data	No withdrawal signs precipitated by naloxone or naltrindole; no self-administration behavior in alfentanil-trained primates
Comparator Or Baseline	Morphine: robust naloxone-precipitated withdrawal signs (jumping, wet-dog shakes, etc.); mu-opioids reliably maintain self-administration
Quantified Difference	Qualitative categorical difference: complete absence (JNJ-20788560) vs. robust presence (morphine) of physical dependence and reinforcing behavior
Conditions	Repeated oral dosing in rats followed by naloxone (MOR antagonist) or naltrindole (DOR antagonist) challenge; primate self-administration under alfentanil training

Why This Matters

Absence of physical dependence and reinforcing efficacy addresses the most significant regulatory and ethical concern in opioid analgesic development, making JNJ-20788560 indispensable for abuse-liability differentiation studies.

• [1] Codd EE, Carson JR, Colburn RW, Stone DJ, Van Besien CR, Zhang SP, Wade PR, Gallantine EL, Meert TF, Molino L, Pullan S, Razler CM, Dax SL, Flores CM. JNJ-20788560 [9-(8-azabicyclo[3.2.1]oct-3-ylidene)-9H-xanthene-3-carboxylic acid diethylamide], a selective delta opioid receptor agonist, is a potent and efficacious antihyperalgesic agent that does not produce respiratory depression, pharmacologic tolerance, or physical dependence. J Pharmacol Exp Ther. 2009 Apr;329(1):241-51. View Source

Striatal DOR Receptor Occupancy vs. JNJ-39204880

Ex vivo autoradiographic analysis of brain sections from orally dosed rats demonstrated that JNJ-20788560 achieved 50% striatal DOR occupancy at an ED50 of 6.9 mg/kg, compared with 10.7 mg/kg for JNJ-39204880—a 1.6-fold greater potency for CNS target engagement [1]. Neither compound dose-dependently occupied MOR within the tested dose range, confirming in vivo DOR selectivity. Importantly, the receptor occupancy levels at pharmacologic ED50 doses suggested that JNJ-39204880 requires greater fractional target engagement than JNJ-20788560 to elicit a similar therapeutic response [1].

CNS DOR Occupancy

Head-to-head

Striatal ED50 6.9 vs 10.7 mg/kg; spinal 6.4 vs 3.2 mg/kg (JNJ-39204880)

Differential regional target engagement reported between analogs

Ex vivo autoradiography; DOR selectivity confirmed

Evidence Dimension	Striatal DOR receptor occupancy ED50 and spinal cord DOR occupancy ED50
Target Compound Data	Striatal DOR ED50 = 6.9 mg/kg p.o.; Spinal cord DOR ED50 = 6.4 mg/kg p.o.
Comparator Or Baseline	JNJ-39204880: Striatal DOR ED50 = 10.7 mg/kg p.o.; Spinal cord DOR ED50 = 3.2 mg/kg p.o.
Quantified Difference	Striatum: 1.6-fold greater occupancy potency for JNJ-20788560 (6.9 vs. 10.7 mg/kg); Spinal cord: 2.0-fold lower occupancy potency for JNJ-20788560 (6.4 vs. 3.2 mg/kg), suggesting differential regional engagement profiles
Conditions	Ex vivo DOR autoradiography using [³H]naltrindole on brain (striatum) and lumbar spinal cord (L4–L6) sections following oral administration in rats

Why This Matters

Differential regional target engagement profiles (brain vs. spinal cord) between structurally related DOR agonists provide a unique opportunity for tissue-specific pharmacological dissection and may inform procurement decisions for mechanism-of-action studies focused on central vs. spinal DOR contributions.

• [1] Codd EE, Carson JR, Colburn RW, Dax SL, Desai-Krieger D, Martinez RP, McKown LA, Neilson LA, Pitis PM, Stahle PL, Stone DJ, Zhang SP, Flores CM. Ex vivo delta opioid receptor autoradiography: CNS receptor occupancy of two novel compounds over their antihyperalgesic dose range. Pharmacol Biochem Behav. 2010 Aug;96(2):130-5. View Source

JNJ-20788560: Optimal Research Applications

Inflammatory Hyperalgesia Models Without Confounding Side Effects

JNJ-20788560 is demonstrably suited for rat Complete Freund's Adjuvant (CFA) and zymosan-induced thermal hyperalgesia models. Its oral ED50 of 13.5 mg/kg (CFA) and 7.6 mg/kg (zymosan) [1] provides a well-characterized dosing benchmark. Critically, the compound's lack of respiratory depression and minimal GI motility effects—confirmed by direct comparison with morphine [1]—eliminate confounds that complicate data interpretation when mu-opioid analgesics are employed. Researchers can dose orally across multiple days without tolerance development, as no antihyperalgesic tolerance was observed in repeated-dosing paradigms [1].

DOR Selectivity Profiling and Target Validation

For studies requiring unambiguous attribution of pharmacological effects to DOR rather than MOR or KOR, JNJ-20788560 offers a uniquely wide selectivity window: ~596-fold over MOR and ~500-fold over KOR [1][2]. This compares favorably with JNJ-39204880 (122-fold MOR selectivity [2]) and SNC-80 (~85–900-fold class range [1]). The compound stimulates DOR-mediated [³⁵S]GTPγS binding (EC50 = 5.6 nM) [1] without activating MOR, making it an ideal pharmacological tool for DOR target deconvolution in tissues co-expressing multiple opioid receptor subtypes.

Opioid Safety: Respiratory and Dependence Differentiation

JNJ-20788560 serves as a critical negative control or comparator in respiratory depression and physical dependence studies. Its categorical lack of respiratory depression (blood gas analysis [1]) and absence of naloxone- or naltrindole-precipitated withdrawal [1] provide a clean DOR-positive/MOR-negative reference point. This is reinforced by primate self-administration data showing no reinforcing efficacy [1]. Procurement of JNJ-20788560 alongside morphine enables within-laboratory head-to-head safety pharmacology panels that dissociate analgesic efficacy from abuse and respiratory liability.

Ex Vivo DOR Occupancy and PK-PD Modeling

The availability of quantitative ex vivo DOR autoradiography data—striatal ED50 of 6.9 mg/kg and spinal cord ED50 of 6.4 mg/kg [2]—makes JNJ-20788560 a well-characterized reference compound for CNS target engagement studies. The compound's higher in vivo potency yet lower plasma exposure at ED50 (1 µM) compared with JNJ-39204880 (9 µM) [2] provides an informative PK-PD disconnect suitable for teaching or investigating the relationship between plasma pharmacokinetics and CNS target occupancy. This dataset supports research programs optimizing CNS penetration and target engagement of opioid ligands.

Application

Selection Property

Validation Focus

Inflammatory pain model research

Oral dosing and endpoint separation from MOR effects

Respiratory and GI endpoint monitoring

DOR target validation studies

Wide DOR/MOR selectivity window

MOR-sparing receptor attribution

Respiratory/dependence safety endpoint studies

Dissociation from mu-opioid class effects

Respiratory depression and withdrawal endpoints

CNS target engagement and PK-PD modeling

Quantitative ex vivo receptor occupancy data

Plasma-to-CNS occupancy relationship

• [1] Codd EE, Carson JR, Colburn RW, Stone DJ, Van Besien CR, Zhang SP, Wade PR, Gallantine EL, Meert TF, Molino L, Pullan S, Razler CM, Dax SL, Flores CM. JNJ-20788560 [9-(8-azabicyclo[3.2.1]oct-3-ylidene)-9H-xanthene-3-carboxylic acid diethylamide], a selective delta opioid receptor agonist, is a potent and efficacious antihyperalgesic agent that does not produce respiratory depression, pharmacologic tolerance, or physical dependence. J Pharmacol Exp Ther. 2009 Apr;329(1):241-51. View Source
• [2] Codd EE, Carson JR, Colburn RW, Dax SL, Desai-Krieger D, Martinez RP, McKown LA, Neilson LA, Pitis PM, Stahle PL, Stone DJ, Zhang SP, Flores CM. Ex vivo delta opioid receptor autoradiography: CNS receptor occupancy of two novel compounds over their antihyperalgesic dose range. Pharmacol Biochem Behav. 2010 Aug;96(2):130-5. View Source